2-Heptadecanol

Specification

• CAS No.: 16813-18-6
• Molecular Formula: C17H36O
• Molecular Weight: 256.5 g/mol
• IUPAC Name: heptadecan-2-ol
• Standard InChI: InChI=1S/C17H36O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(2)18/h17-18H,3-16H2,1-2H3
• Standard InChI Key: ZNYQHFLBAPNPRC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(C)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(C)O

Introduction

2-Heptadecanol, also known as heptadecan-2-ol, is a secondary fatty alcohol with the molecular formula C17H36O. It is derived from heptadecane, a seventeen-carbon alkane, with a hydroxy group attached at the second carbon position. This compound is of interest due to its roles as an animal, plant, and bacterial metabolite.

Biological and Chemical Roles

2-Heptadecanol serves as a metabolite in various biological systems, including animals, plants, and bacteria. While specific biological activities of 2-heptadecanol are not extensively documented, secondary fatty alcohols generally have roles in cellular metabolism and may exhibit antimicrobial properties similar to other long-chain alcohols.

Comparison with Related Compounds

Comparing 2-heptadecanol with other long-chain alcohols like 1-heptadecanol (a primary alcohol) highlights differences in their properties and applications. 1-Heptadecanol, for example, exhibits antibacterial activity and is found in certain plant extracts.

Compound	Molecular Formula	Molecular Weight	Properties
2-Heptadecanol	C17H36O	256.467 g/mol	Secondary fatty alcohol, animal/plant/bacterial metabolite
1-Heptadecanol	C17H36O	256.467 g/mol	Primary alcohol, antibacterial activity
2-Hexadecanol	C16H34O	242.44 g/mol	Secondary fatty alcohol, antibacterial agent